Cas no 151-63-3 (Aminoacetonitrile Hydrogen Sulfate)

• Product Name: Aminoacetonitrile Hydrogen Sulfate
• CAS No: 151-63-3
• MF: C₂H₆N₂O₄S
• MW: 154.145039081573
• MDL: MFCD00012851
• CID: 82063
• PubChem ID: 196971
• Update Time: 2025-06-08

Aminoacetonitrile Hydrogen Sulfate Chemical and Physical Properties

Names and Identifiers

• 2-Aminoacetonitrile sulfate
• Glycinonitrile bisulfate
• 1-Aminoacetonitrile hydrogensulfate
• Aminoacetonitrile sulphate
• Aminoacetronitrile hydrogen sulfate
• Glycinonitrile sulphate
• Aminoacetonitrile monosulfate
• AMINOACETONITRILE HYDROGEN SULFATE
• Aminoacetonitrile Bisulfate
• AMinoacetonitril bisulfat
• amino-acetonitrilbisulfate
• aminoacetonitrile bisulphate
• aminoacetonitrile hydrogen sulphate
• aminoacetonitrile sulfuric acid salt
• aminoacetonitrilesulfate(1:1)
• cyanomethyl
• Cyanomethylamine hydrogen sulfate
• cyanomethylammonium hydrogenesulfate
• Glycinonitrile Hydrogen Sulfate
• aminoacetonitrile hydrosulfate
• Sulfate (1:1)
• GLYCINONITRILESULFATE
• aminoacetonitrilebisulfate
• Aminomethylcyanide Hydrogen Sulfate
• A0248
• SCHEMBL73406
• A809201
• MFCD00012851
• AKOS015894251
• Aminoacetonnitrile hydrogen sulfate
• Acetonitrile, amino-, sulfate (1:1)
• Acetonitrile, 2-amino-, sulfate (1:1)
• 2-aminoacetonitrile; sulfuric acid
• Acetonitrile, sulfate (2:1)
• WLN: Z1CN &S-O4
• AS-75597
• NSC25804
• 2-Aminoacetonitrile sulfate (1:1)
• Cyanomethylamine monosulfate
• A830303
• Aminoacetonitrile hydrogensulfate
• J-008827
• FT-0607336
• Acetonitrile, amino-, sulfate
• 2-aminoacetonitrile bisulfate
• H11038
• EN300-77578
• Acetonitrile, amino-, bisulfate
• 2-aminoacetonitrile;sulfuric acid
• GTGIXCPOLMWQTC-UHFFFAOYSA-N
• UNII-7XA82HGQ1C
• 2-azanylethanenitrile; sulfuric acid
• 151-63-3
• amino acetonitrile bisulfate
• DTXSID90164685
• 7XA82HGQ1C
• Aminoacetonitrile sulfate (1:1)
• 2-Aminoacetonitrile, sulfuric acid
• Aminoacetonitrile hydrogensulfate, 97%
• AI3-52434
• Glycinonitrile hydrogensulfate
• CS-0217566
• EINECS 205-794-4
• Q27268980
• AMINOACETONITRILE SULFATE (1:1) [MI]
• aminoacetonitrile; sulfuric acid
• Aminoacetonitrile Hydrogen Sulfate

• MDL： MFCD00012851
• Inchi： 1S/C2H4N2.H2O4S/c3-1-2-4;1-5(2,3)4/h1,3H2;(H2,1,2,3,4)
• InChI Key： GTGIXCPOLMWQTC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.NCC#N

Computed Properties

• Exact Mass: 154.00500
• Monoisotopic Mass: 154.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 133A^2

Experimental Properties

• Color/Form: solid
• Melting Point: 120-125 ºC
• Boiling Point: 330°Cat760mmHg
• Flash Point: 208.5°C
• PSA: 132.79000
• LogP: 0.59698
• Merck: 14,412

Aminoacetonitrile Hydrogen Sulfate Security Information

• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• RTECS：AL7800000
• Hazardous Material Identification：
• Safety Term：S23
• Risk Phrases：R23/24
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Aminoacetonitrile Hydrogen Sulfate

Introduction to Aminoacetonitrile Hydrogen Sulfate (CAS No. 151-63-3)

Aminoacetonitrile Hydrogen Sulfate, with the chemical formula C₃H₆N₂·H₂SO₄, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 151-63-3, has garnered attention due to its versatile applications in synthetic chemistry and as an intermediate in the production of various pharmaceuticals. The unique structural properties of this molecule make it a valuable tool in the development of novel drugs and materials.

The molecular structure of Aminoacetonitrile Hydrogen Sulfate consists of an amino group (-NH₂) attached to a nitrile group (-CN), with a hydrogen sulfate counterion (HSO₄⁻). This configuration imparts a high degree of reactivity, making it useful in various chemical transformations. The presence of both polar and non-polar functional groups allows for interactions with a wide range of other molecules, facilitating its use in complex synthetic pathways.

In recent years, Aminoacetonitrile Hydrogen Sulfate has been explored for its potential in the synthesis of bioactive molecules. Its role as a precursor in the production of pharmaceutical intermediates has been particularly noteworthy. For instance, researchers have utilized this compound to develop new analogs of amino acids, which are crucial for understanding enzyme mechanisms and designing targeted therapeutics. The ability to modify the structure of these intermediates opens up possibilities for creating drugs with enhanced efficacy and reduced side effects.

One of the most compelling applications of Aminoacetonitrile Hydrogen Sulfate is in the field of medicinal chemistry. Its incorporation into drug candidates has led to the discovery of several promising compounds that exhibit desirable pharmacological properties. For example, studies have shown that derivatives of this molecule can interact with specific biological targets, leading to potential treatments for diseases such as cancer and inflammatory disorders. The versatility of this compound in medicinal chemistry underscores its importance as a building block for new drugs.

The industrial significance of Aminoacetonitrile Hydrogen Sulfate cannot be overstated. Its use as an intermediate in the synthesis of fine chemicals and pharmaceuticals has made it a staple in many chemical manufacturing processes. The compound's stability under various reaction conditions further enhances its utility, allowing for efficient production at scale. As demand for high-quality intermediates continues to grow, Aminoacetonitrile Hydrogen Sulfate remains a critical component in the chemical industry.

Advances in synthetic methodologies have also contributed to the growing interest in Aminoacetonitrile Hydrogen Sulfate. New techniques for its preparation and purification have improved its availability and quality, making it more accessible for research and industrial applications. These advancements have enabled scientists to explore its potential further, leading to innovative uses that were previously unfeasible.

The environmental impact of using Aminoacetonitrile Hydrogen Sulfate is another area of consideration. Efforts have been made to develop more sustainable methods for its production and disposal, ensuring that its use aligns with environmental regulations and best practices. By minimizing waste and optimizing reaction conditions, researchers aim to reduce the ecological footprint associated with this compound.

Future research directions for Aminoacetonitrile Hydrogen Sulfate are promising and multifaceted. Investigations into its role in drug discovery continue to yield exciting results, with new applications emerging regularly. Additionally, exploring its potential in materials science could lead to novel advancements in areas such as polymer chemistry and nanotechnology.

In conclusion, Aminoacetonitrile Hydrogen Sulfate (CAS No. 151-63-3) is a compound with far-reaching implications in chemical research and pharmaceutical development. Its unique properties make it an invaluable tool for synthesizing complex molecules, and its applications continue to expand as new research emerges. As scientists delve deeper into its capabilities, we can expect even more innovative uses to be discovered, further solidifying its place as a cornerstone in modern chemistry.